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Compound of Interest

Compound Name: 4-Diethylaminobenzaldehyde

Cat. No.: B091989 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides immediate, essential

safety and logistical information for the handling of 4-Diethylaminobenzaldehyde, including

detailed operational and disposal plans.

Chemical Information:

Name: 4-Diethylaminobenzaldehyde

CAS Number: 120-21-8[1]

Physical State: Crystalline solid, powder[2][3]

Appearance: Black-brown or light yellow[2][3]

Hazard Identification and First Aid
4-Diethylaminobenzaldehyde is considered a hazardous substance.[2] It is toxic in contact

with skin, causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1][4]

[5]

First Aid Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[2][6]
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Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water

for at least 15 minutes. Get medical attention immediately.[2][6]

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Get medical attention.[4][6]

Ingestion: Do NOT induce vomiting. Get medical attention.[1][6]

Personal Protective Equipment (PPE)
A thorough hazard assessment of the specific work tasks and environment should be

conducted to determine the appropriate PPE.[7] The following table summarizes the

recommended PPE for handling 4-Diethylaminobenzaldehyde.

PPE Category Item
Specifications and
Standards

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166[1]

Hand Protection Protective gloves

Material: Nitrile rubber,

Neoprene, Butyl rubber, or

PVC. Inspect gloves before

use for any signs of

degradation.[2][3]

Body Protection

Long-sleeved clothing, lab

coat, or overalls. A PVC apron

may also be necessary.[2][3]

To prevent skin exposure.[1]

Respiratory Protection
N95 dust mask or other

approved particulate respirator

Use in a well-ventilated area. If

ventilation is inadequate, a

NIOSH/MSHA-approved

respirator should be used.
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Preparation:

Ensure that an eyewash station and safety shower are close to the workstation.[1][3]

Work in a well-ventilated area, preferably in a chemical fume hood.[8]

Remove all sources of ignition as the dust can form explosive mixtures with air.[2]

Handling:

Avoid all personal contact, including inhalation of dust.[2][8]

Wear the appropriate PPE as detailed in the table above.

Minimize dust generation and accumulation.[1][6]

Wash hands thoroughly after handling.[1][4]

Storage:

Keep containers securely sealed in a dry, cool, and well-ventilated place.[2][6]

Store away from incompatible materials such as strong oxidizing agents and bases.[1][2]

Accidental Release Measures
Minor Spills:

Remove all ignition sources.[8]

Clean up spills immediately.[2]

Use dry clean-up procedures and avoid generating dust.[2][8]

Sweep up the material and place it in a suitable, labeled container for waste disposal.[1]

Major Spills:

Evacuate personnel from the area.[4]
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Alert emergency responders.[2]

Wear appropriate PPE, including respiratory protection.[2]

Contain the spill and prevent it from entering drains or waterways.[8]

Disposal Plan
Chemical Waste:

Dispose of waste material in accordance with local, regional, and national hazardous

waste regulations.[1][9]

Do not mix with other waste. Leave chemicals in their original containers.[9]

Consult with a licensed professional waste disposal service to dispose of this material.

Contaminated PPE:

Contaminated clothing should be removed and washed before reuse.[4][9]

Dispose of contaminated gloves and other disposable PPE as hazardous waste.

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 4-Diethylaminobenzaldehyde.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b091989?utm_src=pdf-body-img
https://www.benchchem.com/product/b091989?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

